molecular formula C10H14BrN3O2 B8409495 Ethyl 2-((2-amino-5-bromopyridin-3-yl)methylamino)acetate

Ethyl 2-((2-amino-5-bromopyridin-3-yl)methylamino)acetate

Cat. No. B8409495
M. Wt: 288.14 g/mol
InChI Key: HIWCTUYPVOBBPD-UHFFFAOYSA-N
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Description

Ethyl 2-((2-amino-5-bromopyridin-3-yl)methylamino)acetate is a useful research compound. Its molecular formula is C10H14BrN3O2 and its molecular weight is 288.14 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C10H14BrN3O2

Molecular Weight

288.14 g/mol

IUPAC Name

ethyl 2-[(2-amino-5-bromopyridin-3-yl)methylamino]acetate

InChI

InChI=1S/C10H14BrN3O2/c1-2-16-9(15)6-13-4-7-3-8(11)5-14-10(7)12/h3,5,13H,2,4,6H2,1H3,(H2,12,14)

InChI Key

HIWCTUYPVOBBPD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CNCC1=C(N=CC(=C1)Br)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Glycine ethyl ester hydrochloride (805 mg, 5.7 mmol) and triethylamine (2.6 mL, 18.46 mmol) were successively added to a solution of 5-bromo-3-(bromomethyl)pyridin-2-amine hydrobromide (2, 5.7 mmol) in dimethylformamide (65 mL) at room temperature. The reaction mixture was stirred overnight then partitioned between ethyl acetate (70 ml) and water (100 mL). The aqueous phase was separated and extracted with ethyl acetate (2×50 mL). The combined organic phases were washed with a saturated solution of sodium chloride (3×40 mL), dried over sodium sulfate, filtered and concentrated to dryness. The residue was purified by chromatography on silica gel, using dichloromethane/methanol (10:0 to 95:5) as eluent. The title product was obtained as a yellow solid (1.1 g, 68%).
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68%

Synthesis routes and methods II

Procedure details

A solution of 5-bromo-3-bromomethyl-pyridin-2-ylamine hydrobromide (6.00 g, 17.3 mmol) and glycine ethyl ester hydrochloride (2.41 g, 17.3 mmol) in DMF (200 mL) was treated with triethylamine (7.8 mL, 56 mmol). After stirring at room temperature for 3.5 h, the cloudy mixture was diluted with H2O (300 mL) and then extracted with EtOAc (2×300 mL). The combined organic layers were washed with H2O (3×100 mL) and brine (100 mL), dried over Na2SO4, filtered and the solvent was removed in vacuo. Purification by flash column chromatography (silica gel, CH2Cl2/MeOH, 98:2) gave the title compound (2.83 g, 57%) as a white solid: 1H NMR (300 MHz, CDCl3) δ 8.04 (d, J=2.3 Hz, 1H), 7.36 (d, J=2.3 Hz, 1H), 5.56 (s, 2H), 4.22 (q, J=7.2 Hz, 2H), 3.71 (s, 2H), 3.38 (s, 2H), 1.73 (s, 1H), 1.30 (t, J=7.2 Hz, 3H); MS (ESI) m/e 288 (M+H)+.
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6 g
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